Cas no 198015-86-0 (3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S)-
• CAS No: 198015-86-0
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 6389220
• PubChem ID: 165912543
• Update Time: 2025-06-07

3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S)-
• 198015-86-0
• rac-(1R,2S,5S)-3-(trifluoroacetyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
• EN300-7189673

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)7(15)12-2-3-1-4(3)5(12)6(13)14/h3-5H,1-2H2,(H,13,14)/t3-,4-,5+/m1/s1
• InChI Key： ZGCKVSQWYIHLML-WDCZJNDASA-N
• SMILES： [C@]12([H])[C@]([H])(C1)CN(C(C(F)(F)F)=O)[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• Boiling Point: 403.1±45.0 °C(Predicted)
• pka: 2.18±0.20(Predicted)

Additional information on 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S)-

Introduction to 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S) and Its Significance in Modern Chemical Biology

The compound with the CAS number 198015-86-0, specifically 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S), represents a fascinating intersection of structural complexity and biological potential within the realm of chemical biology. This molecule, characterized by its intricate bicyclic framework and functionalized side chains, has garnered attention due to its unique stereochemistry and the potential applications it offers in drug discovery and molecular recognition.

At the core of this compound's appeal lies its bicyclic structure, which is a hallmark of many biologically active molecules. The azabicyclo[3.1.0]hexane scaffold provides a rigid yet flexible framework that can mimic natural products and facilitate interactions with biological targets. The presence of multiple stereocenters, specifically at the (1R,2S,5S) configuration, underscores the importance of stereochemical control in determining the compound's biological activity. This stereochemical precision is often a critical factor in the efficacy and selectivity of pharmaceutical agents.

The carboxylic acid functionality at the 2-position and the acetylated group at the 3-position further enhance the compound's potential utility. The carboxylic acid can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Meanwhile, the trifluoroacetyl group introduces a lipophilic moiety that can improve membrane permeability and binding affinity. The combination of these features makes this compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies have demonstrated that the bicyclic core of this compound can effectively engage with biological targets through van der Waals forces and hydrophobic interactions. The stereochemistry at the (1R,2S,5S) configuration has been shown to critically influence binding affinity and selectivity in various enzyme systems. These insights are derived from molecular dynamics simulations and docking studies that highlight the compound's potential as a scaffold for drug development.

In addition to its structural features, the chemical properties of 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,2,2-trifluoroacetyl)-, (1R,2S,5S) make it an intriguing candidate for further synthetic modifications. The presence of both acidic and acetylated functional groups allows for diverse derivatization strategies, enabling chemists to tailor its properties for specific applications. For instance, introducing additional substituents or modifying existing ones can alter its solubility profile or enhance its bioavailability.

TheCAS number 198015-86-0 serves as a unique identifier for this compound and facilitates its tracking in scientific literature and databases. Researchers worldwide have leveraged this identifier to access detailed information about its synthesis, spectral data, and biological activity. The availability of such data has accelerated research efforts in understanding how this molecule interacts with biological systems.

One particularly compelling area of research involves exploring the compound's potential as a scaffold for developing novel therapeutic agents. The rigid bicyclic structure combined with functionalizable side chains provides a versatile platform for designing molecules that can modulate biological pathways implicated in diseases such as cancer and inflammation. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in disease progression.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine at the 3-position via the trifluoroacetyl group enhances metabolic stability and binding affinity by increasing lipophilicity while maintaining electronic properties conducive to interactions with biological targets. This feature has been widely exploited in drug design to improve pharmacokinetic profiles without compromising efficacy.

Another dimension to consider is the stereochemical influence on pharmacodynamics. The specific configuration at the (1R,2S,5S) stereocenters is not arbitrary but rather a result of careful consideration based on structural analogs and known bioactive molecules. Such stereochemical precision often translates into higher selectivity for biological targets over off-target effects—a critical factor in reducing side effects associated with therapeutic agents.

From a synthetic chemistry perspective,3-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(2,trifluoroacetyl)-, (1R,2S,5S) offers an excellent opportunity to explore new synthetic methodologies that can be applied broadly within medicinal chemistry research programs。 The development of efficient synthetic routes not only facilitates access to this compound but also contributes to building libraries of structurally diverse molecules for screening purposes。

The integration of machine learning techniques into drug discovery has opened new avenues for predicting molecular properties and optimizing lead compounds。 By leveraging large datasets containing known bioactive molecules， computational models can identify promising candidates like our subject based on their structural features。 These models often highlight key structural motifs， such as cyclic frameworks or functional groups， that contribute significantly to biological activity。

In conclusion，the compound identified by CAS number 198015-86-0 represents a compelling example of how structural complexity meets functional diversity within chemical biology。 Its unique features， including its bicyclic scaffold、functionalized side chains、and precise stereochemistry， make it an attractive candidate for further exploration in drug discovery。 As research continues to uncover new applications for this molecule， it is likely that additional derivatives will be developed with enhanced therapeutic potential。 The ongoing interplay between synthetic chemistry、computational modeling、and biological evaluation promises to yield novel insights into how molecules interact with living systems。